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Compound of Interest

Compound Name: Butyl ethenyl(methyl)phosphinate

CAS No.: 5238-94-8

Cat. No.: B2718821

Get Quote

Executive Summary
Compound Identity: Butyl ethenyl(methyl)phosphinate CAS: 5238-94-8 Molecular Formula:

Role: Organophosphorus monomer, flame retardant intermediate, and precursor for poly(vinyl
phosphinates).[1]

This technical guide provides a comprehensive spectroscopic profile of Butyl
ethenyl(methyl)phosphinate. Unlike simple phosphonates, this molecule features a

phosphinate core (

bonds), specifically containing both a P-Methyl and a P-Vinyl group. This unique architecture
creates distinct spectral signatures—particularly in Nuclear Magnetic Resonance (NMR) and
Mass Spectrometry (MS)—that distinguish it from its dialkyl phosphonate analogs.

The following analysis synthesizes empirical data with organophosphorus stereoelectronic

principles to provide a self-validating identification protocol.
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Before analyzing spectra, one must understand the magnetic and vibrational environment. The

phosphorus atom is a chiral center, bonded to four distinct groups:

Oxygen (Double bond,

)[2][3]

Methyl group (

)

Ethenyl (Vinyl) group (

)

Butoxy group (

)

Consequently, the molecule exists as a racemate. While enantiomers yield identical NMR

spectra in achiral solvents, the chirality induces diastereotopicity in the protons of the butyl

chain (specifically the

), potentially complicating the

NMR splitting patterns.

Nuclear Magnetic Resonance (NMR) Profiling[1][4]
The presence of the

nucleus (100% natural abundance, spin 1/2) dominates the NMR profile, acting as a "spy
nucleus" that splits signals in both

and

spectra.

A. NMR: The Anchor
The chemical shift of phosphinates is distinct from phosphates and phosphonates. The

electron-donating alkyl/alkenyl groups attached directly to phosphorus shield the nucleus less
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than alkoxy groups.

Parameter Value (approx.) Notes

Chemical Shift (

)
30.0 – 40.0 ppm

Downfield relative to

(0 ppm). Distinct from

phosphonates (

10-25 ppm).

Multiplicity Multiplet

Uncoupled: Singlet. Coupled:

Broadened by multiple

interactions.

B. NMR: Scalar Coupling Logic
The proton spectrum is defined by heteronuclear coupling (

).

The P-Methyl Group (Diagnostic): Unlike a methoxy group (

,

), the methyl group attached directly to phosphorus (

) appears upfield (

) with a large geminal coupling constant.

The Vinyl Group: Forms an

system (where

). The phosphorus coupling complicates the standard alkene splitting.

Predicted

Data Table (
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):

Moiety
Shift (

ppm)
Multiplicity

Coupling
Constants (Hz)

Assignment

Vinyl (

internal)
6.0 – 6.4 Multiplet (dd) , -Vinyl proton

Vinyl (

terminal)
5.8 – 6.2 Multiplet , -Vinyl protons

(Butyl) 3.9 – 4.1 Multiplet (dt) , -Methylene of

ester

1.4 – 1.6 Doublet
Diagnostic P-Me

bond

Butyl Chain 1.3 – 1.7 Multiplets
Standard

aliphatic -CH2

Butyl Methyl 0.9 Triplet Terminal Methyl

C. NMR: The Doublet Verification
Every carbon atom within 3 bonds of the phosphorus atom will appear as a doublet due to

coupling.

P-Methyl Carbon:

ppm. Huge coupling (

Hz).

Vinyl

-Carbon:

ppm. Large coupling (
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Hz).

Vinyl

-Carbon:

ppm. Moderate coupling (

Hz).

Visualization: NMR Coupling Logic
The following diagram illustrates the scalar coupling pathways that generate the complex

splitting patterns observed.

1H NMR Interactions

13C NMR Interactions

Phosphorus (31P)
Spin 1/2

P-Methyl Protons
(2J_PH ~15 Hz)

DoubletGeminal

Vinyl Protons
(2J_PH & 3J_PH)
Complex MultipletGeminal/Vicinal

Butyl alpha-CH2
(3J_PH ~8 Hz)

Coupled to P & H

Vicinal

P-Methyl Carbon
(1J_CP ~100 Hz)

Large Doublet

Direct Bond

Vinyl alpha-Carbon
(1J_CP ~120 Hz)

Large Doublet

Direct Bond
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Caption: Scalar coupling pathways originating from the central Phosphorus nucleus, defining

the splitting patterns in 1H and 13C spectra.

Vibrational Spectroscopy (FT-IR)
Infrared spectroscopy serves as a rapid "functional group fingerprint." For Butyl
ethenyl(methyl)phosphinate, we look for the coexistence of the phosphinate ester and the

vinyl group.

Frequency (

)
Intensity Vibrational Mode Diagnostic Value

1200 – 1250 Strong Stretching

Primary confirmation

of oxidized

phosphorus.

1615 – 1625 Medium Stretching

Confirms the vinyl

group. Often weaker

than carbonyls.

1030 – 1060 Strong Stretching
Confirms the butyl

ester linkage.

1300 Medium Deformation

Specific to P-Methyl

(distinct from C-

Methyl).

950 – 990 Medium Wagging
Out-of-plane bending

for vinyl group.

Critical Check: Absence of a broad band at 3400

(OH) confirms the ester is intact and not hydrolyzed to the phosphinic acid.

Mass Spectrometry (MS) Fragmentation[5][7]
Mass spec analysis of phosphinate esters follows specific rearrangement pathways. The

McLafferty Rearrangement is the dominant mechanism for butyl esters, leading to the

expulsion of butene.
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Fragmentation Pathway[5][7][8]
Molecular Ion (

): m/z 162.

McLafferty Rearrangement: The carbonyl oxygen (P=O) abstracts a

-hydrogen from the butyl chain.

Expulsion: Neutral loss of 1-butene (56 Da).

Product Ion: Ethenyl(methyl)phosphinic acid radical cation (m/z 106).

Secondary Pathway:

-cleavage is less common in phosphinates compared to carbonyls, but loss of the vinyl group
or methyl group can occur at higher energies.

Molecular Ion (M+)
m/z 162

[Bu-O-P(=O)(Me)(Vi)]

Transition State
(McLafferty-like)

Gamma-H transfer to P=O

EI Ionization

Base Peak / Major Ion
m/z 106

[HO-P(=O)(Me)(Vi)]+
(Acid Form)

- C4H8

Neutral Loss
Butene (C4H8)

Mass 56

Click to download full resolution via product page

Caption: The dominant McLafferty rearrangement pathway characteristic of butyl phosphinate

esters under Electron Impact (EI) ionization.
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Experimental Protocols
Protocol A: Sample Preparation for NMR
To ensure sharp resolution of couplings.

Solvent Selection: Use

(Chloroform-d) as the standard. If P-Me and Butyl signals overlap, switch to

(Benzene-d6) to induce an aromatic solvent induced shift (ASIS).

Concentration: Dissolve ~10-15 mg of analyte in 0.6 mL solvent. High concentration can

cause viscosity broadening in

.

Reference: Use residual

(

7.26) for

. For

, an external standard of 85%

(0 ppm) is required, or use the unified scale based on the lock signal.

Protocol B: GC-MS Analysis
Due to the polarity of the P=O bond, phosphinates can tail on non-polar columns.

Column: Use a mid-polarity column (e.g., DB-1701 or DB-WAX) rather than a standard DB-5

to improve peak shape.

Inlet: Split injection (50:1) at 250°C.

Program: Start at 60°C (hold 2 min)

Ramp 10°C/min
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240°C.

Derivatization (Optional): If hydrolysis is suspected (presence of acid), derivatize with BSTFA

to form the TMS-ester for better volatility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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